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Compound of Interest

Compound Name: 4-(1-Pyrrolidinyl)piperidine

Cat. No.: B154721 Get Quote

An In-depth Technical Guide to the Spectral Data of 4-(1-Pyrrolidinyl)piperidine

This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR),

infrared (IR), and mass spectrometry (MS) data for 4-(1-Pyrrolidinyl)piperidine. It is intended

for researchers, scientists, and professionals in drug development who require detailed

spectral information and experimental methodologies for this compound.

Chemical Structure and Properties
IUPAC Name: 4-pyrrolidin-1-ylpiperidine[1] Molecular Formula: C₉H₁₈N₂[1][2][3][4] Molecular

Weight: 154.25 g/mol [1][2][4] CAS Number: 5004-07-9[1][2][3][4] Appearance: White to almost

white crystalline powder[3][5] Melting Point: 53-56 °C[2][4][6]

Spectral Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
The following tables summarize the ¹H and ¹³C NMR chemical shift data for 4-(1-
Pyrrolidinyl)piperidine.

Table 1: ¹H NMR Chemical Shifts (ppm)
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Atom Number Experimental (CDCl₃)

H19, H22 (ax) 1.25

H20, H23 (eq) 1.85

H18 2.10

H24, H26 (eq) 2.95

H25, H27 (ax) 2.15

H1, H7 1.75

H2, H8 2.55

| NH | 1.55 |

Data sourced from Alver et al.[7]

Table 2: ¹³C NMR Chemical Shifts (ppm)

Atom Number Experimental (CDCl₃)

C15 61.35

C16, C21 33.15

C18 46.85

C12, C13 23.65

| C11, C14 | 51.55 |

Data sourced from Alver et al.[7]

Infrared (IR) Spectroscopy
The IR spectrum of 4-(1-Pyrrolidinyl)piperidine exhibits characteristic peaks corresponding to

its functional groups.
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Table 3: IR Absorption Bands

Wavenumber (cm⁻¹) Intensity Assignment

~3300-3500 Medium
N-H stretch (secondary
amine)[8][9]

~2850-3000 Strong C-H stretch (aliphatic)[10]

~1450 Medium C-H bend

| ~1100-1200 | Medium | C-N stretch |

Note: The exact peak positions and intensities can vary based on the sampling method.

Mass Spectrometry (MS)
The mass spectrum of 4-(1-Pyrrolidinyl)piperidine would be expected to show a molecular

ion peak corresponding to its molecular weight and several fragment ions.

Table 4: Mass Spectrometry Data

m/z Interpretation

154 Molecular Ion [M]⁺

125 [M - C₂H₅]⁺

97 [M - C₄H₉N]⁺

84 [C₅H₁₀N]⁺ (Piperidine ring fragment)

| 70 | [C₄H₈N]⁺ (Pyrrolidine ring fragment) |

Note: This table represents predicted fragmentation patterns based on the structure.

Experimental Protocols
NMR Spectroscopy
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The NMR spectra were acquired on a Bruker AVANCE II 500 spectrometer.[7] The operating

frequencies were 500.13 MHz for ¹H and 125.76 MHz for ¹³C nuclei.[7] The sample was

prepared by dissolving the compound in deuterated chloroform (CDCl₃) containing

tetramethylsilane (TMS) as an internal reference.[7] All spectra were recorded at room

temperature in a 5 mm sample tube.[7]

IR Spectroscopy
The infrared spectrum was obtained using the thin solid film method.[11] A small amount of 4-
(1-Pyrrolidinyl)piperidine was dissolved in a volatile solvent such as chloroform.[1] A drop of

this solution was then placed on a potassium bromide (KBr) or sodium chloride (NaCl) salt

plate.[10][11] After the solvent evaporated, a thin film of the compound remained on the plate,

which was then analyzed using an FT-IR spectrometer.[11]

Mass Spectrometry
For mass spectral analysis, the sample is typically introduced into the mass spectrometer via

direct infusion or after separation by gas chromatography (GC-MS) or liquid chromatography

(LC-MS). A common method for sample preparation involves dissolving the analyte in an

organic solvent, such as methanol or acetonitrile, to a concentration of approximately 1 mg/mL.

[12] This solution is then further diluted to a final concentration suitable for the instrument,

typically in the range of 10-100 µg/mL.[12] Electron ionization (EI) is a common technique for

the analysis of such compounds, where the sample is bombarded with a high-energy electron

beam to induce ionization and fragmentation.

Visualizations
Spectral Analysis Workflow
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Caption: General workflow for the spectral analysis of 4-(1-Pyrrolidinyl)piperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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